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Compound of Interest

Compound Name: H-Glu(Met-OH)-OH

Cat. No.: B106599 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling H-Glu(Met-OH)-OH, a chemical for which specific hazard data is not readily available.

In such cases, a conservative approach, treating the substance as potentially hazardous, is

crucial. The following procedural guidance outlines operational and disposal plans to minimize

risk and ensure best practices are followed.

When handling chemicals with unknown toxicological properties, a thorough risk assessment

should always be conducted before any work begins. The information provided here serves as

a baseline for establishing safe laboratory protocols.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is recommended to ensure protection against potential

splashes, inhalation of dust, and skin contact. The following table summarizes the

recommended PPE for various scenarios.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b106599?utm_src=pdf-interest
https://www.benchchem.com/product/b106599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scenario Required Personal Protective Equipment

Routine Handling (e.g., weighing, preparing

solutions)

- Eye Protection: Chemical splash goggles. -

Hand Protection: Nitrile gloves (or other

chemically resistant gloves). - Body Protection:

Laboratory coat.

Spill Response (Minor)

- Eye Protection: Chemical splash goggles and

a face shield.[1] - Hand Protection: Double-

gloving with nitrile gloves. - Body Protection:

Chemical-resistant apron over a laboratory coat.

- Respiratory Protection: A NIOSH-approved

N95 respirator or higher, depending on the scale

of the spill and potential for aerosolization.

Emergency (Major Spill or Fire)

- Eye Protection: Full-face respirator with

appropriate cartridges. - Hand Protection:

Heavy-duty, chemical-resistant gloves. - Body

Protection: Fully encapsulating chemical-

protective suit.[2][3] - Respiratory Protection:

Self-contained breathing apparatus (SCBA).[4]

[5]

Operational Plan: From Receipt to Experimentation
A systematic workflow is essential for the safe handling of H-Glu(Met-OH)-OH throughout its

lifecycle in the laboratory.

Receipt and Inspection
Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled with the chemical name, CAS number (17663-87-

5), and any available hazard information.

Log the chemical into your laboratory's inventory system.

Storage

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://ehs.cornell.edu/book/export/html/1022
https://www.ncbi.nlm.nih.gov/books/NBK589639/
https://www.epa.gov/emergency-response/personal-protective-equipment
https://wap.guidechem.com/msds/17663-87-5.html
https://www.peptide.com/custdocs/MSDS%20AHE115%20H-Glu(OtBu).doc
https://www.benchchem.com/product/b106599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store H-Glu(Met-OH)-OH in a cool, dry, and well-ventilated area.

Keep the container tightly closed to prevent absorption of moisture and contamination.

Store away from incompatible materials. Although specific incompatibilities are not

documented, it is prudent to store it separately from strong acids, bases, and oxidizing

agents.

Weighing and Handling
All handling of the solid material should be conducted in a certified chemical fume hood to

minimize inhalation exposure.

Use appropriate tools, such as a spatula or powder funnel, to transfer the solid. Avoid

creating dust.

If there is a risk of static discharge, take appropriate precautions.

Solution Preparation
When preparing solutions, add the solid H-Glu(Met-OH)-OH to the solvent slowly while

stirring.

Ensure that the dissolution is performed within a fume hood.

Clearly label all solutions with the chemical name, concentration, solvent, and date of

preparation.

Disposal Plan: Managing H-Glu(Met-OH)-OH Waste
Proper disposal of chemical waste is critical to protect both laboratory personnel and the

environment.

Waste Segregation
Solid Waste: All disposable materials that have come into contact with H-Glu(Met-OH)-OH,

such as weigh boats, contaminated gloves, and paper towels, should be collected in a

designated, labeled hazardous waste container.
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Liquid Waste: Unused solutions and rinseates should be collected in a separate, clearly

labeled hazardous liquid waste container. Do not mix with other waste streams unless

compatibility is known.

Sharps Waste: Any contaminated sharps, such as needles or pipette tips, must be disposed

of in a designated sharps container.

Waste Disposal
All waste must be disposed of in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on the disposal of chemical waste.

Ensure that all waste containers are securely sealed and properly labeled before being

handed over for disposal.

Visualizing the Workflow
To provide a clear, at-a-glance understanding of the handling and disposal process, the

following workflow diagram has been created.
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Safe Handling and Disposal Workflow for H-Glu(Met-OH)-OH
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Caption: Workflow for handling and disposal of H-Glu(Met-OH)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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